![molecular formula C10H14N2O2 B2556946 N-(5-methyl-4-nitroso-2-propan-2-ylphenyl)hydroxylamine CAS No. 74317-48-9](/img/structure/B2556946.png)
N-(5-methyl-4-nitroso-2-propan-2-ylphenyl)hydroxylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methyl-4-nitroso-2-propan-2-ylphenyl)hydroxylamine (NMPH) is an organic compound with a wide range of applications in scientific research. It is a nitrosamine derivative and is used in a variety of biochemical and physiological experiments. NMPH is a valuable tool for scientists to study the effects of nitrosamines in various biological systems.
Scientific Research Applications
Chemical Research
This compound is used in chemical research due to its unique structure and properties . It’s often used as a reference compound in various chemical studies .
Antiprotozoal Activity
Thymoquinone (2-isopropyl-5-methyl-1,4-benzoquinone), a compound similar in structure, has been reported to possess significant antiparasitic activity . It has been used in the treatment of Leishmania major-induced leishmaniasis .
Antitumor Action
Thymoquinone has also been studied for its antitumor action. It has been found to have a more pronounced toxic effect than 1,4-benzoquinone and 2,3,5-trimethyl-1,4-benzoquinone .
Nitrogen Removal
Nitrification inhibitors, which include compounds similar to N-(5-methyl-4-nitroso-2-propan-2-ylphenyl)hydroxylamine, are considered as an effective strategy for reducing nitrification rate and related environmental nitrogen (N) loss .
Drug Substance Related Impurities
N-Nitrosamines, a class of organic impurities that includes N-(5-methyl-4-nitroso-2-propan-2-ylphenyl)hydroxylamine, are a concern in the pharmaceutical industry due to their potential carcinogenicity .
Wastewater Treatment
The compound’s nitrogen removal mechanism and kinetic properties have been investigated, laying the foundation for its application in the field of wastewater treatment .
properties
IUPAC Name |
N-(5-methyl-4-nitroso-2-propan-2-ylphenyl)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-6(2)8-5-9(11-13)7(3)4-10(8)12-14/h4-6,12,14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJYJQLVMNTLNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N=O)C(C)C)NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(hydroxyimino)-2-methyl-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]hydroxylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.